rac-(1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis
Overview
Description
The compound you mentioned seems to be a type of chiral amine, which are often used in pharmaceuticals and agrochemicals . Chiral amines are important because they can exist in different forms (enantiomers) that can have different biological activities .
Molecular Structure Analysis
The molecular structure of a compound like this would likely involve a cyclohexane ring (a six-membered ring of carbon atoms) with an amine group (NH2) and a carboxamide group (CONH2) attached . The “rac-(1s,4s)” notation indicates that this is a racemic mixture, meaning it contains equal amounts of two enantiomers .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this would depend on its specific structure. Factors that could be important include its polarity, solubility, and stability .Scientific Research Applications
Pharmaceutical Testing
This compound is utilized in pharmaceutical testing as a high-quality reference standard . Its purity and consistency enable accurate calibration and validation of analytical methods, which is crucial for drug development and quality control processes.
Medicinal Chemistry
In medicinal chemistry, the compound’s unique structural features make it a valuable asset for the design and synthesis of new therapeutic agents . Its stereochemistry and functional groups are of particular interest for creating analogs with potential biological activity.
Biochemistry Research
Biochemists employ this compound to study enzyme-substrate interactions and receptor binding due to its chiral centers and amine functionality . It serves as a tool to understand molecular recognition and signaling pathways.
Pharmacology
The compound is explored in pharmacology for its potential to modulate biological pathways. It may act as an agonist or antagonist to certain receptors, influencing pharmacokinetics and pharmacodynamics within the body .
Organic Synthesis
“rac-(1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis” is a versatile starting material in organic synthesis. It can be used to construct complex molecules, including natural products and novel polymers, due to its reactivity and the presence of multiple functional groups .
Analytical Chemistry
In analytical chemistry, the compound is used as a standard for method development, helping to establish protocols for the detection and quantification of similar structures in complex mixtures .
Materials Science
The compound’s robust structure and chemical stability under various conditions make it suitable for materials science research. It could be incorporated into new materials with specific properties, such as enhanced durability or controlled release capabilities .
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "Methylamine", "Hydrogen chloride gas", "Sodium cyanoborohydride", "Sodium hydroxide", "Methanol", "Acetic acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with methylamine in the presence of hydrogen chloride gas to form N-methylcyclohexanone.", "Step 2: N-methylcyclohexanone is reduced with sodium cyanoborohydride to form N-methylcyclohexanol.", "Step 3: N-methylcyclohexanol is reacted with acetic acid and sodium hydroxide to form N-methylcyclohexylacetate.", "Step 4: N-methylcyclohexylacetate is hydrolyzed with sodium hydroxide to form N-methylcyclohexylcarboxylic acid.", "Step 5: N-methylcyclohexylcarboxylic acid is reacted with thionyl chloride to form N-methylcyclohexylchloride.", "Step 6: N-methylcyclohexylchloride is reacted with ammonia to form rac-(1s,4s)-4-amino-N-methylcyclohexane.", "Step 7: rac-(1s,4s)-4-amino-N-methylcyclohexane is reacted with hydrochloric acid to form rac-(1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis." ] } | |
CAS RN |
2270911-51-6 |
Product Name |
rac-(1s,4s)-4-amino-N-methylcyclohexane-1-carboxamide hydrochloride, cis |
Molecular Formula |
C8H17ClN2O |
Molecular Weight |
192.7 |
Purity |
95 |
Origin of Product |
United States |
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